Cas no 22533-16-0 (Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1))
22533-16-0 structure
Product Name:Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
CAS No:22533-16-0
MF:C28H16BF12Na
MW:614.208260536194
CID:277606
PubChem ID:138398623
Update Time:2025-04-19
Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1) Chemical and Physical Properties
Names and Identifiers
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- Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
- Na{B(C6H4-(3)-CF3)4}
- Na[B(m-C6H4(CF3))4]
- sodium;tetrakis[3-(trifluoromethyl)phenyl]boranuide
- DTXSID00945184
- JGXHADYICBZELE-UHFFFAOYSA-N
- 22533-16-0
- Sodium tetrakis[3-(trifluoromethyl)phenyl]borate(1-)
- Borate(1-), tetrakis[3-(trifluoroMethyl)phenyl]-,sodiuM (1:1)
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- Inchi: 1S/C28H16BF12.Na/c30-25(31,32)17-5-1-9-21(13-17)29(22-10-2-6-18(14-22)26(33,34)35,23-11-3-7-19(15-23)27(36,37)38)24-12-4-8-20(16-24)28(39,40)41;/h1-16H;/q-1;+1
- InChI Key: JGXHADYICBZELE-UHFFFAOYSA-N
- SMILES: [Na+].FC(C1=CC=CC([B-](C2C=CC=C(C(F)(F)F)C=2)(C2C=CC=C(C(F)(F)F)C=2)C2C=CC=C(C(F)(F)F)C=2)=C1)(F)F
Computed Properties
- Exact Mass: 614.10500
- Monoisotopic Mass: 614.1051129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 42
- Rotatable Bond Count: 0
- Complexity: 725
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0.00000
- LogP: 8.29110
Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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